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Compound of Interest

Compound Name: N-Tert-butylacrylamide

Cat. No.: B110227

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, handling, and
Material Safety Data Sheet (MSDS) information for N-tert-butylacrylamide (NTBA). The
information is intended to equip researchers, scientists, and professionals in drug development
with the necessary knowledge to handle this chemical safely and responsibly. This guide
summarizes key quantitative data in structured tables, details relevant experimental protocols
based on international guidelines, and provides visual representations of safety workflows and
logical relationships.

Chemical Identification and Physical Properties

N-tert-butylacrylamide is a monofunctional acrylamide monomer. It is a white, crystalline solid
at room temperature and is used in the synthesis of polymers for various applications, including
in the pharmaceutical and biomedical fields.
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Property Value Reference

CAS Number 107-58-4 [1]

Molecular Formula C7H13NO [1]

Molecular Weight 127.18 g/mol [1]
White to off-white crystalline

Appearance , [1][2]
solid/powder

Melting Point 126-130 °C [1][2]

N ) 215 °C at 760 mmHg

Boiling Point [2]
(decomposes)

Density 1.015 g/cm3 at 25 °C [2]
Soluble in methanol, ethanol,

Solubility and other organic solvents. [2]

Slightly soluble in water.

Vapor Pressure

0.02 mmHg at 25 °C

[2]

Hazard Identification and Classification

N-tert-butylacrylamide is classified as harmful if swallowed and causes skin and serious eye

irritation. It is important to handle this chemical with appropriate personal protective equipment

and in a well-ventilated area.

Hazard .
. GHS Category Signal Word Hazard Statement
Classification
o ] H302: Harmful if
Acute Toxicity, Oral Category 4 Warning
swallowed
Skin ] H315: Causes skin
) o Category 2 Warning L
Corrosion/Irritation irritation
Serious Eye ] H319: Causes serious
o Category 2A Warning o
Damage/Eye lrritation eye irritation
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Data sourced from multiple safety data sheets.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risk of exposure and
ensure the stability of N-tert-butylacrylamide.

Handling:

e Use in a well-ventilated area or under a chemical fume hood.[2]

Avoid breathing dust.

Avoid contact with skin, eyes, and clothing.[2]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[1]

Wash hands thoroughly after handling.[2]

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]
o Keep away from heat, sparks, and open flames.

o Store separately from incompatible materials such as strong oxidizing agents, strong acids,
and strong bases.[2]

Emergency Procedures and First Aid

In the event of exposure or a spill, immediate and appropriate action is necessary.
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Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[2]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Get medical attention if

irritation develops.[2]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation
breathing is difficult, give oxygen. Get medical
aid.[2]
Do NOT induce vomiting. If victim is conscious
and alert, give 2-4 cupfuls of milk or water.
Ingestion Never give anything by mouth to an

unconscious person. Get medical aid

immediately.[2]

Accidental Release Measures:

generating dust.

Toxicological Information

Evacuate the area and ventilate it.

Wear appropriate personal protective equipment.

For small spills, sweep up the material and place it in a suitable disposal container. Avoid

For large spills, dike the area to prevent spreading and collect the material for disposal.

The toxicological properties of N-tert-butylacrylamide have been evaluated through various

studies. The following table summarizes the available acute toxicity data.
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Test Species Route Value

LD50 Rat Oral 300 - 2000 mg/kg bw
LD50 Rabbit Dermal > 2000 mg/kg bw
LC50 Rat Inhalation No data available

Data is a composite from multiple safety data sheets and may not be from studies conducted
under specific OECD guidelines.

Experimental Protocols

The following sections detail the methodologies for key toxicological assessments as
prescribed by the Organisation for Economic Co-operation and Development (OECD)
guidelines. These protocols represent the standard for regulatory safety testing.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)

This method is used to determine the acute oral toxicity of a substance. It is a stepwise
procedure with the use of a small number of animals per step.[3]

Principle: A single sex (typically females) is used in a stepwise procedure. Each step involves
dosing three animals with a fixed dose. The absence or presence of mortality in a step
determines the next step: either dosing at a higher or lower fixed dose level or stopping the
test.[3]

Methodology:

e Animal Selection: Healthy, young adult rats (e.g., Wistar or Sprague-Dawley strains) are
used.[3]

» Housing and Feeding: Animals are housed in appropriate cages with controlled temperature,
humidity, and a 12-hour light/dark cycle. Standard laboratory diet and water are provided ad
libitum, with a short fasting period before dosing.[3]
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o Dose Preparation: The test substance is typically administered in a constant volume over the
range of doses to be tested. The vehicle should be chosen to ensure optimal solubility and
stability of the test substance and should be non-toxic.

o Administration: The substance is administered in a single dose by gavage using a stomach
tube or a suitable intubation cannula.[3]

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days. Observations are made frequently on the day of dosing and at
least daily thereafter.[4]

e Necropsy: All animals (including those that die during the test and those euthanized at the
end) are subjected to a gross necropsy.

Acute Dermal Irritation/Corrosion - OECD Guideline 404

This guideline describes a procedure for the assessment of acute skin irritation and corrosion.

[5]

Principle: The test substance is applied in a single dose to a small area of the skin of an
experimental animal. The degree of irritation or corrosion is evaluated at specific intervals.[6]

Methodology:
o Animal Selection: Healthy, young adult albino rabbits are typically used.[5]

o Preparation of the Skin: Approximately 24 hours before the test, the fur is clipped from the
dorsal area of the trunk of the animal.

o Application of the Test Substance: A gauze patch of approximately 2.5 cm x 2.5 cm is loaded
with 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) of the test substance and applied
to the clipped skin. The patch is covered with an occlusive dressing.[5]

o Exposure Duration: The exposure period is typically 4 hours.[5]

o Observation: After the exposure period, the patch is removed, and the skin is gently
cleansed. Dermal reactions (erythema and edema) are graded and recorded at 1, 24, 48,
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and 72 hours after patch removal. The observation period may be extended up to 14 days to
determine the reversibility of the effects.[6]

e Scoring: The Draize scoring system is used to evaluate the severity of the skin reactions.

Acute Eye Irritation/Corrosion - OECD Guideline 405

This guideline provides a method for determining the potential of a substance to cause eye
irritation or corrosion.[7][8][9]

Principle: The test substance is applied in a single dose into the conjunctival sac of one eye of
an experimental animal. The untreated eye serves as a control. The degree of eye
irritation/corrosion is evaluated by scoring lesions of the cornea, iris, and conjunctiva at specific
intervals.[7][8][9]

Methodology:

Animal Selection: Healthy, young adult albino rabbits are the preferred species.[7][8][9]

o Application of the Test Substance: A single dose of 0.1 mL of a liquid or 0.1 g of a solid is
instilled into the conjunctival sac of one eye. The eyelids are then gently held together for
about one second.[7][8][9]

e Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The
observation period may be extended if the effects are not resolved.[7][8][9]

e Scoring: The Draize scoring system is used to evaluate the severity of ocular lesions.

Visualizations

The following diagrams illustrate key logical relationships and workflows related to the safe
handling and assessment of N-tert-butylacrylamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [N-tert-butylacrylamide: A Comprehensive Technical
Guide to Safety, Handling, and Toxicological Assessment]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b110227#n-tert-butylacrylamide-
safety-handling-and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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